Journal Name:Nano Research
Journal ISSN:1998-0124
IF:10.269
Journal Website:http://www.springer.com/materials/nanotechnology/journal/12274
Year of Origin:2008
Publisher:Tsinghua University Press
Number of Articles Per Year:526
Publishing Cycle:Monthly
OA or Not:Not
Nano Research ( IF 10.269 ) Pub Date: 2023-07-20 , DOI:
10.1016/j.susmat.2023.e00673
Grape seed (GS) is a predominant food by-product in the wine industry and a valuable source of antioxidants due to its high content of polyphenols and fiber. This study aimed to develop an antioxidant-rich GS fraction and formulate appropriate delivery systems for oral administration. A hydroethanolic extract of GS was enriched in phenolic compounds using adsorbent resin column chromatography, resulting in a 4-fold increase in phenolic content compared to the crude extract. The phenolic-enriched fraction was loaded into cholesterol-incorporated phytosomes to improve stability, gut absorption, and oral bioavailability. Different polysaccharide-based polymers were tested as natural-based coatings to improve stability and protection against gastrointestinal degradation while providing a modified-release profile. The phytosomes were evaluated for product yield, particle size, surface charge, surface morphology, and release profile under simulated gastrointestinal conditions. Cholesterol-incorporated phytosomes exhibited an anionic surface charge and a mean hydrodynamic particle size of 168 nm. Both molecular docking and FTIR analyses confirmed the interaction between the lipid bilayer and phenolic compounds. Mathematical fitting models confirmed the modified release profile of the polysaccharide-coated phytosomes. Our enriched phytosomes have potential as smart nutraceuticals for dietary supplements.
Nano Research ( IF 10.269 ) Pub Date: 2023-04-03 , DOI:
10.1016/j.susmat.2023.e00621
Jute/polyester hybrid nonwoven mats were developed as an alternative to the conventional nylon or polyester breather to reduce the use of synthetic polymers and associated waste generated during composite manufacturing. However, end-of-life breathers still face the challenge of waste management. In this study, a circular economy strategy for multiple applications of waste hybrid nonwoven breathers was thus proposed to study their recycling possibilities. Hybrid nonwoven breathers were first used to facilitate the autoclave forming of carbon fiber-reinforced plastics, and non-destructive and mechanical tests were performed to determine the quality. The used breathers were then recycled and reused in three ways: directly as reinforcing material and in hybrid combinations with glass fibers and ramie fibers for the production of new composites. Results of quality checks show that the hybrid nonwoven breather is a viable alternative to commercial breathers. The thermal, mechanical, and damping properties of the composites incorporating reused material were investigated. The hybrid nonwoven breather/Glass fiber composites show superior thermal and mechanical properties as well as improved damping properties. The hybrid nonwoven breather/Ramie fiber composites have the advantages of low density and high loss factor reaching up to 0.1572. The product of specific modulus and loss factor was then used as the figure of merit to estimate the structural damping properties of the composites. Both glass fiber and ramie fiber hybrid composites presented a higher figure of merit with 0.86 and 0.83 GPa/(g/cm3), respectively. Therefore, hybrid nonwoven breathers can be adapted to replace synthetic materials in semi-structural applications.
Nano Research ( IF 10.269 ) Pub Date: 2023-07-11 , DOI:
10.1016/j.susmat.2023.e00666
A series of sands with binders based on synthetic resins, which ensure the achievement of some molding sand parameters better than sands with a natural clay binder, do not meet the required expectations related to the impact on the surrounding environment. These include three main classes of sands in which organic binders based on alkyd, phenol-formaldehyde, furan and urea-formaldehyde resins are used. Molding sands subjected to high temperatures of liquid metal generate a number of harmful and even dangerous substances (carcinogenic and/or mutagenic) from the group of benzene, toluene, ethylbenzene and xylenes (BTEX) and polycyclic aromatic hydrocarbons (PAHs). Research carried out as part of the LIFE Green Foundry Project (LIFE17 ENV/FI/000173) concerned the analysis of various types of molding sands in terms of emissions of BTEX and PAHs gases and other compounds (SO2, CO, CO2 and NOx) formed in the process of pouring the mold with liquid metal. In the article, particular attention was paid to the differences in the amount of emitted BTEX and PAHs compounds for two types of sands with organic resins: furan resin (code MF) and phenol-formaldehyde resin (code MA), for which the influence of the regenerate addition on the above values was additionally examined. Three sands with inorganic binders, including 2 binders on water glass base (code MI and code MC) and 1 binder on aluminosilicate base (code MG), and greensand with activated bentonite and coal dust (code MB) were also tested. A comparative analysis of the results evaluated against sand with resin (code MF) containing 85% free furfuryl alcohol, conventionally accepted as a reference sand mix, was performed.It was noted that for a foundry with a uniform (according to the BREF – Best Available Techniques Reference Document for the Smitheries and Foundries Industry) system of molding sands, the obtained Loss on Ignition (LOI) results of the reclaimed fraction compatible with the used molding sand can be used to develop an empirical relationship that allows predicting the approximate content of a given harmful substance (PAHs, BTEX groups) in the molding sand, which makes it easier for the foundry to decide on the need to conduct more advanced tests.The research justifies the opinion about the possibility of reducing the harmful impact of an iron alloy foundry on the surrounding environment by replacing molding sands with organic binders by molding sands with inorganic binders.
Nano Research ( IF 10.269 ) Pub Date: 2023-06-08 , DOI:
10.1016/j.susmat.2023.e00652
Circular economy is not a choice but a necessity for every sector with growing demand and limited resources. E-waste, being considered as a strategic resource because of its enriched metallic content the implementation of effective utilization is necessary, but not at the cost of the environment. Therefore, to maximize resource recovery and minimize environmental impact, a closed-loop approach was proposed for the recovery of group 11 metals from waste printed circuit boards (WPCBs). Herein, a combination of low-temperature NH4Cl roasting, HCl leaching, and cementation methods was employed for the separation of metals. The NH4Cl roasting assisted in altering metals to metal chlorides, whereas HCl solvates produced metal chlorides. Ultimately, cementation methods were employed for individual separation of metals from leached solution. The obtained results revealed that >98% Cu, 86% Ag, and 76% Au were extracted under optimum conditions (Temperature of 260 °C, roasting time of 2.5 h, NH4Cl dose of 2 g/g, and 2 M HCl). Further, a three-step cementation technique was employed for the separation of Au, Ag, and Cu using Ag, Cu, and Fe as sacrificial metals, respectively. Finally, all the reagents used in the process were recovered in the form of NH4Cl and Fe(OH)2 making a closed-loop process.
Nano Research ( IF 10.269 ) Pub Date: 2023-05-19 , DOI:
10.1016/j.susmat.2023.e00638
Triboelectric nanogenerators (TENGs) convert mechanical energy into electrical energy and have received considerable attention as a green energy technology to solve recently emerging global environmental issues. However, most high-power TENGs use polymers as active materials, which contributes to plastic pollution. Therefore, it is necessary to use eco-friendly and biodegradable materials while maintaining high output performance for further development of TENGs as a next-generation green energy technology. This study designs a biodegradable thermoplastic polyurethane (TPU) based on polycaprolactone diol. The TPU was modified using polydimethylsiloxane diol and a chain extender containing fluorine units, which controlled the modification, output performance, and biodegradability of the TENG. Biodegradability varies depending on the structure of the TPU, especially the chain extender. The output of the TENG fabricated based on the modified TPU was considerably increased with a voltage from 1.31 V to 74.03 V and current from 0.02 μA to 1.98 μA. Further, the maximum power density increased approximately 1423 times compared to that of the native TPU-based TENG to a value of 42.71 μW/cm2. This study provides a potential strategy for the development of environmentally friendly, high-powered next-generation TENGs by ensuring controlled biodegradability.
Nano Research ( IF 10.269 ) Pub Date: 2023-05-16 , DOI:
10.1016/j.susmat.2023.e00631
While superhydrophobic coatings have been widely used for surface modification and protection, most suffer from relatively short service life due to the lack of self-healing mechanisms. Herein, a new self-healable coating formulation based on waterborne organic silicone polyurethane has been proposed by integrating disulfide groups into polyurethane molecules. The bulk polyurethane material with disulfide groups shows high self-healing efficiency of up to 90.8%. The polyurethane coating on cotton fabric showed high superhydrophobic performance even after severe damage. Furthermore, the coating showed excellent self-healing ability. The damaged surface could self-heal after heating at 80 °C for half an hour. The coating also exhibited excellent superhydrophobicity and extremely high oil/water-separation efficiency, even after experiencing 80 washes or being worn 800 times. The combination of superior self-healing ability and superhydrophobic properties of the waterborne organic silicone polyurethane coating provides a general approach for the long-term application of such coatings in harsh environments.
Nano Research ( IF 10.269 ) Pub Date: 2023-05-25 , DOI:
10.1016/j.susmat.2023.e00643
The highly selective conversion of lignin to aromatic monomers is a challenge due to the stubborn structure of lignin and the lack of high-performance catalysts. Herein, we proposed a route for the oxidative degradation of lignin by pulsed DBD plasma at ambient temperature and pressure, while using water as the solvent without catalysts. The discharge at the gas-liquid interface promotes the generation of oxygen-active species, such as OH·, O2−, O3, etc., which induces the rupture of the lignin recalcitrant chemical bonds and promotes the generation of aromatic monomers, while the energy consumption of the reaction process is evaluated. Effects of gas type, flow rate, pulse duty cycle and frequency, input power and time on lignin degradation efficiency and energy yield were evaluated. Under optimal conditions, the degradation efficiency of alkali lignin was up to 72.50%, while the energy yield was up to 4.61 g/kW·h. Gas chromatography-mass spectrometry analysis showed that the relative content of aromatic monomers in the product could reach 92.27%, and a possible path for the formation of aromatic monomers was proposed. This study provides a fast, green and economical strategy for the conversion of lignin into aromatic monomers.
Nano Research ( IF 10.269 ) Pub Date: 2023-05-17 , DOI:
10.1016/j.susmat.2023.e00629
Abstract not available
Nano Research ( IF 10.269 ) Pub Date: 2023-04-09 , DOI:
10.1016/j.susmat.2023.e00623
The present work deals with the relationship between energy consumption and surface integrity aspects in electrical discharge machining (EDM) of hot work die steel. Initially, the non-conventional machining experiments were performed with 1.2344 hot work die steel material and the surface integrity aspects such as surface topography, power spectral density analysis, surface roughness etc. were measured with high end instruments. Then, the energy consumption data during machining was analyzed with Labview software. Finally, the relationship between two technological contributors were established and the results were compared with different process parameters. The results demonstrated that there is a direct relationship between the energy and surface integrity aspects while performing EDM experiments. The lowest Sa and Sz values were reached for the highest tested pulse voltage values (U = 200 V) and were respectively lower by 34% and 44% than ones reached during EDM with the lowest pulse voltage U = 80 V.
Nano Research ( IF 10.269 ) Pub Date: 2023-04-05 , DOI:
10.1016/j.susmat.2023.e00618
The installation of cost- and energy-efficient chip removal processes is the key point for sustainability. In the literature, many sustainability assessments have been made for minimum quantity lubrication (MQL) and mono nanofluid-assisted MQL (N-MQL) methods, considering energy consumption and costs. However, there are deficiencies in the assessment of sustainability in terms of machining cost and carbon emission amount in studies using the hybrid nanofluid MQL (HN-MQL) method. In the presented study, the Taguchi experiment design was established with different cutting conditions (dry, MQL, 0.2% MWCNT nanoparticle reinforced N-MQL, 0.1% MWCNT+0.1% MoS2 nanoparticle reinforced HN-MQL), different cutting speeds (175, 225, 275 and 325 m/min), and different feed values (0.1, 0.15, 0.2 and 0.25 mm/rev) in the orthogonal turning of S235JR structural steel, and optimum cutting parameters were determined in terms of cutting temperature and cutting forces by ANOVA analysis. This was followed by the sustainability assessment of the experiments conducted to quantify the sustainability aspect of machining in terms of total machining costs and total carbon emissions. While assessing machinability parameters, it was found that the best results out of all the performed experiments for both cutting forces and cutting temperatures were obtained under N-MQL conditions. It was determined that the most effective parameter on cutting force and thrust force was feed with 86.8% and 65% contribution ratios, respectively, and cutting conditions had the most effect on cutting temperature with 93.2% contribution ratio. The total machining cost were lowered by significant amount (up to 76%, 73% and 61% in comparison with dry, MQL and HN-MQL) under N-MQL cutting environment owing to the reduction in energy consumption and better tool life in comparison with other parameters. The overall carbon emissions were also most optimal (better by up to 60% and 37% in comparison with MQL and HN-MQL) under the N-MQL cutting environment in comparison with other cutting environments. The sustainable aspects of the machining process were enhanced more under higher cutting speeds than under lower cutting speeds.
SCI Journal Division of the Chinese Academy of Sciences
Major Disciplines | Sub Discipline | TOP | Summarize |
---|---|---|---|
工程技术1区 | CHEMISTRY, PHYSICAL 物理化学1区 | Not | Not |
Supplementary Information
Self Citation Rate | H-index | SCI Inclusion Status | PubMed Central (PML) |
---|---|---|---|
6.30 | 79 | Science Citation Index Expanded | Not |
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